Cas no 105740-47-4 (Adenosine 5'-(tetrahydrogen triphosphate), N-phenyl-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), N-phenyl-
• CAS No: 105740-47-4
• MF: C₁₆H₂₀N₅O₁₃P₃
• MW: 583.276986122131
• CID: 1161438
• Update Time: 2024-07-26

Adenosine 5'-(tetrahydrogen triphosphate), N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(tetrahydrogen triphosphate), N-phenyl-
• N6- PHENYLADENOSINE- 5'- O- TRIPHOSPHATE ( 6-PHE-ATP )
• N6-Phenyladenosine 5'- triphosphate
• N-Phenyladenosine 5'-triphosphate
• N-Phenyl-ATP
• N-Phenyladenosine 5'-(tetrahydrogen triphosphate)
• N-Phenyl-ATP
• N-Phenyladenosine 5'-triphosphate
• N6-Phenyladenosine 5'-triphosphate
• N6-Phenyl-ATP

• Inchi： 1S/C16H20N5O13P3/c22-12-10(6-31-36(27,28)34-37(29,30)33-35(24,25)26)32-16(13(12)23)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,27,28)(H,29,30)(H,17,18,20)(H2,24,25,26)/t10-,12-,13-,16-/m1/s1
• InChI Key： MXSCITZYHDRLLP-XNIJJKJLSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NC3=CC=CC=C3)N=C2)[C@H](O)[C@@H]1O

Experimental Properties

• Density: 2.17±0.1 g/cm3(Predicted)
• Boiling Point: 960.0±75.0 °C(Predicted)
• pka: 0.97±0.50(Predicted)